Cas no 1797729-02-2 (N-[2-[2-(2-Fluorophenyl)-4-thiazolyl]phenyl]-2,3-dimethoxybenzamide)

• Product Name: N-[2-[2-(2-Fluorophenyl)-4-thiazolyl]phenyl]-2,3-dimethoxybenzamide
• CAS No: 1797729-02-2
• MF: C₂₄H₁₉FN₂O₃S
• MW: 434.482668161392
• CID: 5374502
• Update Time: 2025-11-01

N-[2-[2-(2-Fluorophenyl)-4-thiazolyl]phenyl]-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(2-Fluorophenyl)-4-thiazolyl]phenyl]-2,3-dimethoxybenzamide

• Inchi： 1S/C24H19FN2O3S/c1-29-21-13-7-10-17(22(21)30-2)23(28)26-19-12-6-4-9-16(19)20-14-31-24(27-20)15-8-3-5-11-18(15)25/h3-14H,1-2H3,(H,26,28)
• InChI Key： OBUKQSUZUGOIJT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1=CSC(C2=CC=CC=C2F)=N1)(=O)C1=CC=CC(OC)=C1OC

Experimental Properties

• Density: 1.301±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.56±0.70(Predicted)

Additional information on N-[2-[2-(2-Fluorophenyl)-4-thiazolyl]phenyl]-2,3-dimethoxybenzamide

N-[2-[2-(2-Fluorophenyl)-4-thiazolyl]phenyl]-2,3-dimethoxybenzamide: A Comprehensive Overview

The compound N-[2-[2-(2-Fluorophenyl)-4-thiazolyl]phenyl]-2,3-dimethoxybenzamide, with the CAS registry number 17977-29-0, is a complex organic molecule that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a benzamide core with a thiazole ring and fluorinated phenyl groups, which contribute to its distinct chemical properties.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry due to their diverse biological activities. The presence of the thiazole ring in this compound suggests potential anti-inflammatory, antioxidant, or even anticancer properties. Researchers have been particularly interested in how the substitution patterns on the thiazole ring influence its bioactivity. For instance, the fluorine atom on the phenyl group may enhance the molecule's lipophilicity, potentially improving its bioavailability.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. The use of advanced techniques such as microwave-assisted synthesis has been explored to optimize reaction conditions and improve yields. These methods not only enhance the efficiency of synthesis but also align with green chemistry principles by reducing waste and energy consumption.

In terms of pharmacokinetics, the dimethoxybenzamide moiety is known to influence drug absorption and metabolism. Studies have shown that methoxy groups can modulate the activity of cytochrome P450 enzymes, which are critical for drug metabolism. Understanding these interactions is essential for predicting how this compound might behave in vivo and for designing safer therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to model the interaction of this compound with various biological targets. Molecular docking studies have revealed potential binding affinities with key proteins involved in inflammatory pathways, suggesting its role as a potential anti-inflammatory agent. Additionally, quantum chemical calculations have provided insights into the electronic structure of the molecule, further elucidating its reactivity and stability.

The application of this compound extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This dual functionality underscores the versatility of N-[2-[2-(2-Fluorophenyl)-4-thiazolyl]phenyl]-2,3-dimethoxybenzamide as both a therapeutic candidate and a building block for advanced materials.

In conclusion, N-[2-[2-(2-Fluorophenyl)-4-thiazolyl]phenyl]-2,3-dimethoxybenzamide represents a fascinating intersection of organic synthesis, pharmacology, and materials science. Its unique structure and promising biological activities make it a valuable subject for further research. As ongoing studies continue to uncover new insights into its properties and applications, this compound stands at the forefront of innovative chemical discoveries.